Cas no 104638-11-1 (Pyrazine, 2-methyl-6-(1-propenyl)-)

• Product Name: Pyrazine, 2-methyl-6-(1-propenyl)-
• CAS No: 104638-11-1
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 1144317
• PubChem ID: 583829
• Update Time: 2025-04-20

Pyrazine, 2-methyl-6-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-methyl-6-(1-propenyl)-
• 2-methyl-6-(1-propenyl)pyrazine
• 2-Methyl-6-(1-propenyl)pyrazine, (1E)-
• UNII-YZ5LE428BQ
• 2-Methyl-6-propenyl-(E)-Pyrazine
• CHEBI:179432
• 104638-11-1
• 2-Methyl-6-(1-propenyl)-pyrazine
• 2-Methyl-6-[(E)-1-propenyl]pyrazine
• 2-Methyl-6-(trans-1-propenyl)pyrazine
• NOBVHXZAVPKZQU-ONEGZZNKSA-N
• 2-Methyl-6-(1(E)-propenyl)-pyrazine
• 2-methyl-6-[(E)-prop-1-enyl]pyrazine
• 2-Methyl-6-(1-propenyl)-(e)-Pyrazine
• Pyrazine, 2-methyl-6-(1-propenyl)-, (E)-
• 2-methyl-6-propenylpyrazine
• SCHEMBL14153948
• 2-Methyl-6-[(1E)-1-propenyl]pyrazine
• Pyrazine, 2-methyl-6-propenyl-, (E)-
• (E)-2-Methyl-6-(1-propenyl)pyrazine
• 2-methyl-6-[(1E)-prop-1-en-1-yl]pyrazine
• 2-Methyl-6-(1-propenyl)-(Z)-Pyrazine
• 2-Methyl-6-(1-propenyl) pyrazine, trans
• YZ5LE428BQ
• 18217-81-7
• Pyrazine, 2-methyl-6-(1E)-1-propenyl-
• (e)-2-methyl-6-(1-propenyl)-pyrazine

• Inchi： 1S/C8H10N2/c1-3-4-8-6-9-5-7(2)10-8/h3-6H,1-2H3
• InChI Key： NOBVHXZAVPKZQU-UHFFFAOYSA-N
• SMILES： N1C(=CN=CC=1C=CC)C

Computed Properties

• Exact Mass: 134.0845
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines